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Compound of Interest

Compound Name: 3-(Methylthio)propionaldehyde

Cat. No.: B105701

Essential Safety and Handling Guide for 3-
(Methylthio)propionaldehyde

This guide provides crucial safety and logistical information for the handling and disposal of 3-
(Methylthio)propionaldehyde, a chemical that requires careful management in a laboratory
setting. The following procedures are designed to ensure the safety of researchers, scientists,
and drug development professionals.

Chemical Safety Overview

3-(Methylthio)propionaldehyde is a combustible liquid that is toxic and harmful if it comes into
contact with skin, is inhaled, or is swallowed.[1][2][3] It is known to cause severe skin irritation,
serious eye damage, and may lead to an allergic skin reaction or respiratory irritation.[2][3][4]
Furthermore, this substance is highly toxic to aquatic life and should not be released into the
environment.[2]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b105701?utm_src=pdf-interest
https://www.benchchem.com/product/b105701?utm_src=pdf-body
https://www.benchchem.com/product/b105701?utm_src=pdf-body
https://www.benchchem.com/product/b105701?utm_src=pdf-body
https://datasheets.scbt.com/sc-231383.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14774~~PDF~~MTR~~CGV4~~EN~~2024-04-29%2012:56:24~~3-(Methylthio
https://prod.adv-bio.com/SDS-US/1298sdsus.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14774~~PDF~~MTR~~CGV4~~EN~~2024-04-29%2012:56:24~~3-(Methylthio
https://prod.adv-bio.com/SDS-US/1298sdsus.pdf
https://www.cpachem.com/msds?num=SB45064&dnl=sd_-_3-%28Methylthio%29propionaldehyde_%5BCAS_3268-49-3%5D_%28SB45064%29_%28EU%29.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14774~~PDF~~MTR~~CGV4~~EN~~2024-04-29%2012:56:24~~3-(Methylthio
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Hazard Statement

GHS Classification

Combustible liquid

Flammable Liquids, Category 4

Toxic/Harmful if swallowed, inhaled, or in

contact with skin

Acute Toxicity (Oral, Dermal, Inhalation),

Categories 3 & 4

Causes skin irritation and allergic skin reaction

Skin Corrosion/Irritation, Category 2; Skin

Sensitization, Category 1

Causes serious eye damage

Serious Eye Damage/Eye Irritation, Category 1

May cause respiratory irritation

Specific Target Organ Toxicity (Single
Exposure), Category 3

Very toxic to aquatic life

Hazardous to the Aquatic Environment, Acute

Hazard, Category 1

Operational Plan: Handling Procedures

1. Pre-Operational Checks:

» Ventilation: Ensure work is conducted in a well-ventilated area, preferably within a certified

chemical fume hood.[4]

o Personal Protective Equipment (PPE) Inspection: Before handling, inspect all PPE for

integrity. This includes:

o Eye Protection: Tightly fitting safety goggles and a face shield (minimum 8-inch).[5]

o Hand Protection: Chemical-resistant gloves such as PVC or Neoprene.[1] After use, wash

and dry hands thoroughly.[5]

o Body Protection: A complete chemical-resistant suit and appropriate footwear.[5]

o Respiratory Protection: For situations with potential for aerosol formation or in poorly

ventilated areas, a full-face respirator with multi-purpose combination (US) or type ABEK

(EN 14387) respirator cartridges is necessary.[5]
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» Emergency Equipment: Confirm that an eyewash station and safety shower are accessible
and operational.[1] Have spill cleanup materials readily available.

2. Handling Protocol:

e Grounding: To prevent the buildup of electrostatic charge, take precautionary measures,
especially when transferring the chemical.[6]

» Avoiding Contact: Do not allow the chemical to come into contact with skin, eyes, or clothing.
[1][5] Avoid inhaling vapor or mist.[6]

e Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition
sources.[2] No smoking is permitted in the handling area.[2]

e Food and Drink: Do not eat, drink, or smoke in the laboratory or when using this product.[2]

[5]
3. Post-Handling Procedures:

o Decontamination: Immediately remove and wash any contaminated clothing before reuse.[2]
[4] Wash hands and any exposed skin thoroughly after handling.[2][5]

o Storage: Store the chemical in its original, tightly sealed container in a cool, well-ventilated,
and locked-up place.[1][4][7] Some sources recommend a storage temperature of 2-8°C.[8]

Disposal Plan

o Waste Classification: 3-(Methylthio)propionaldehyde and its container must be disposed of
as hazardous waste.[1]

e Collection: Collect waste material in suitable, closed, and clearly labeled containers. Do not
mix with other waste.

» Disposal Route: All waste must be handled in accordance with local, state, and federal
regulations.[1] Contact a licensed professional waste disposal service to dispose of this
material.[2] Do not allow the product to reach the sewage system or any water source.[4]

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://datasheets.scbt.com/sc-231383.pdf
https://www.chemicalbook.com/msds/3-methylthio-propionaldehyde.htm
https://datasheets.scbt.com/sc-231383.pdf
http://www.mu-intel.com/upload/msds/20180327005537.pdf
https://www.chemicalbook.com/msds/3-methylthio-propionaldehyde.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14774~~PDF~~MTR~~CGV4~~EN~~2024-04-29%2012:56:24~~3-(Methylthio
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14774~~PDF~~MTR~~CGV4~~EN~~2024-04-29%2012:56:24~~3-(Methylthio
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14774~~PDF~~MTR~~CGV4~~EN~~2024-04-29%2012:56:24~~3-(Methylthio
http://www.mu-intel.com/upload/msds/20180327005537.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14774~~PDF~~MTR~~CGV4~~EN~~2024-04-29%2012:56:24~~3-(Methylthio
https://www.cpachem.com/msds?num=SB45064&dnl=sd_-_3-%28Methylthio%29propionaldehyde_%5BCAS_3268-49-3%5D_%28SB45064%29_%28EU%29.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14774~~PDF~~MTR~~CGV4~~EN~~2024-04-29%2012:56:24~~3-(Methylthio
http://www.mu-intel.com/upload/msds/20180327005537.pdf
https://datasheets.scbt.com/sc-231383.pdf
https://www.cpachem.com/msds?num=SB45064&dnl=sd_-_3-%28Methylthio%29propionaldehyde_%5BCAS_3268-49-3%5D_%28SB45064%29_%28EU%29.pdf
https://www.fishersci.com/store/msds?partNumber=AAA14774&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Methional
https://www.benchchem.com/product/b105701?utm_src=pdf-body
https://datasheets.scbt.com/sc-231383.pdf
https://datasheets.scbt.com/sc-231383.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14774~~PDF~~MTR~~CGV4~~EN~~2024-04-29%2012:56:24~~3-(Methylthio
https://www.cpachem.com/msds?num=SB45064&dnl=sd_-_3-%28Methylthio%29propionaldehyde_%5BCAS_3268-49-3%5D_%28SB45064%29_%28EU%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Emergency Procedures

Exposure Route

First Aid Measures

Eye Contact

Immediately rinse with plenty of water for at
least 15 minutes, also under the eyelids.[2][7]
Remove contact lenses if present and easy to

do.[4] Seek immediate medical attention.[2][7]

Skin Contact

Immediately remove all contaminated clothing.
[1] Wash off immediately with plenty of soap and
water for at least 15 minutes.[2][5] Seek

immediate medical attention.[2][7]

Inhalation

Remove the person to fresh air and keep them
comfortable for breathing.[2][4] If not breathing,
give artificial respiration.[2][5] Seek immediate

medical attention.[3][5]

Ingestion

Rinse mouth with water.[2][5] Do NOT induce
vomiting.[5] Call a poison center or doctor

immediately.[2][3]

Spill

Evacuate personnel to a safe area.[5] Remove
all ignition sources.[1] Absorb the spill with inert
material (e.g., sand, diatomite, acid binders,
universal binders, sawdust) and place itin a
suitable, closed container for disposal.[4]

Ensure adequate ventilation.[4]

Handling and Emergency Workflow
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Workflow for Handling 3-(Methylthio)propionaldehyde
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Proper Waste Disposal Seek Immediate Medical Attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 3-
(Methylthio)propionaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105701#personal-protective-equipment-for-handling-
3-methylthio-propionaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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